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Compound of Interest

Compound Name: Gentamicin C

Cat. No.: B079845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro antibacterial spectrum of

Gentamicin C, a widely used aminoglycoside antibiotic. The document details its mechanism

of action, summarizes its activity against a broad range of clinically relevant bacteria through

quantitative data, and outlines the standardized experimental protocols for determining its

efficacy.

Mechanism of Action
Gentamicin C exerts its bactericidal effect by irreversibly binding to the 30S subunit of the

bacterial ribosome.[1] This binding interferes with protein synthesis in several ways: it blocks

the initiation of protein synthesis, causes misreading of the mRNA template leading to the

incorporation of incorrect amino acids into the growing polypeptide chain, and disrupts the

polysome, the complex of a single mRNA with multiple ribosomes.[2][3] The accumulation of

aberrant proteins and the disruption of normal protein synthesis ultimately lead to bacterial cell

death. This action is concentration-dependent, meaning that higher concentrations of the

antibiotic result in a more rapid and extensive killing of bacteria.[4]
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Start

Prepare Serial Dilutions of Gentamicin C in Broth

Dispense Dilutions into 96-well Microtiter Plate

Inoculate Wells with Bacterial Suspension

Prepare Standardized Bacterial Inoculum (0.5 McFarland)

Incubate at 35°C for 16-20 hours

Visually Inspect for Growth (Turbidity)

Determine MIC (Lowest Concentration with No Visible Growth)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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